Cas no 62002-42-0 (Acetonitrile, 2,2'-[(1-decyl-1,2-ethanediyl)bis(oxy)]bis-)

• Product name: Acetonitrile, 2,2'-[(1-decyl-1,2-ethanediyl)bis(oxy)]bis-
• CAS No: 62002-42-0
• MF: C₁₆H₂₈N₂O₂
• MW: 280.405724525452
• CID: 460965
• PubChem ID: 71390738

Acetonitrile, 2,2'-[(1-decyl-1,2-ethanediyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2,2'-[(1-decyl-1,2-ethanediyl)bis(oxy)]bis-
• 2-[2-(cyanomethoxy)dodecoxy]acetonitrile
• DTXSID70812637
• 2,2'-[Dodecane-1,2-diylbis(oxy)]diacetonitrile
• 62002-42-0

• Inchi： InChI=1S/C16H28N2O2/c1-2-3-4-5-6-7-8-9-10-16(20-14-12-18)15-19-13-11-17/h16H,2-10,13-15H2,1H3
• InChI Key： HYJUCJKINOCBJB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC(COCC#N)OCC#N

Computed Properties

• Exact Mass: 280.21524
• Monoisotopic Mass: 280.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 66.04